Cas no 1261576-13-9 (3-Chloro-5-(3-(trifluoromethyl)phenyl)pyridine-2-methanol)

• Product Name: 3-Chloro-5-(3-(trifluoromethyl)phenyl)pyridine-2-methanol
• CAS No: 1261576-13-9
• MF: C₁₃H₉ClF₃NO
• MW: 287.66487288475
• CID: 4984367
• Update Time: 2025-05-24

3-Chloro-5-(3-(trifluoromethyl)phenyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(3-(trifluoromethyl)phenyl)pyridine-2-methanol

• Inchi： 1S/C13H9ClF3NO/c14-11-5-9(6-18-12(11)7-19)8-2-1-3-10(4-8)13(15,16)17/h1-6,19H,7H2
• InChI Key： XQPGRRQPIRDGTK-UHFFFAOYSA-N
• SMILES： ClC1=C(CO)N=CC(=C1)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 300
• XLogP3: 3.1
• Topological Polar Surface Area: 33.1

Additional information on 3-Chloro-5-(3-(trifluoromethyl)phenyl)pyridine-2-methanol

Introduction to 3-Chloro-5-(3-(trifluoromethyl)phenyl)pyridine-2-methanol (CAS No. 1261576-13-9)

3-Chloro-5-(3-(trifluoromethyl)phenyl)pyridine-2-methanol (CAS No. 1261576-13-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound is characterized by its pyridine core, a chlorine substituent, and a trifluoromethylated phenyl group, which collectively contribute to its distinct chemical and biological profile.

The molecular structure of 3-Chloro-5-(3-(trifluoromethyl)phenyl)pyridine-2-methanol is of particular interest due to the presence of the trifluoromethyl group, which is known for its electron-withdrawing properties and ability to enhance the lipophilicity of molecules. This feature makes the compound a valuable candidate for various pharmaceutical applications, including the development of new drugs with improved pharmacokinetic properties.

Recent studies have explored the potential therapeutic applications of 3-Chloro-5-(3-(trifluoromethyl)phenyl)pyridine-2-methanol. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the compound's activity as a selective inhibitor of a specific enzyme involved in cancer cell proliferation. The results indicated that the compound effectively inhibited the target enzyme with high selectivity and low toxicity, suggesting its potential as an anticancer agent.

In another study, researchers examined the compound's ability to modulate G protein-coupled receptors (GPCRs), which are important targets for many therapeutic drugs. The findings revealed that 3-Chloro-5-(3-(trifluoromethyl)phenyl)pyridine-2-methanol exhibited potent agonist activity at a specific GPCR subtype, opening new avenues for the development of drugs targeting this receptor class.

The synthesis of 3-Chloro-5-(3-(trifluoromethyl)phenyl)pyridine-2-methanol has been optimized through various methodologies to improve yield and purity. One notable approach involves a palladium-catalyzed cross-coupling reaction, which allows for efficient construction of the pyridine core and subsequent functionalization with the trifluoromethylated phenyl group. This synthetic route has been widely adopted in both academic and industrial settings due to its robustness and scalability.

In addition to its therapeutic potential, 3-Chloro-5-(3-(trifluoromethyl)phenyl)pyridine-2-methanol has also been studied for its use as a probe molecule in chemical biology research. Its unique structural features make it an excellent tool for investigating protein-ligand interactions and understanding the molecular mechanisms underlying various biological processes.

The safety profile of 3-Chloro-5-(3-(trifluoromethyl)phenyl)pyridine-2-methanol has been evaluated through extensive in vitro and in vivo studies. These assessments have demonstrated that the compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, as with any new chemical entity, ongoing safety monitoring is essential to ensure its safe use in medical applications.

In conclusion, 3-Chloro-5-(3-(trifluoromethyl)phenyl)pyridine-2-methanol (CAS No. 1261576-13-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its promising biological activities and favorable safety profile, position it as a valuable candidate for further exploration and development in various therapeutic areas.